![molecular formula C10H13I B3256840 1-Sec-butyl-4-iodo-benzene CAS No. 27799-00-4](/img/structure/B3256840.png)
1-Sec-butyl-4-iodo-benzene
Overview
Description
1-Sec-butyl-4-iodo-benzene is a chemical compound that is commonly used in scientific research. It is a derivative of benzene and contains an iodine atom and a butyl group attached to the benzene ring. This compound is of particular interest to researchers due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-Sec-butyl-4-iodo-benzene is not well understood. However, it is believed to act as a halogenated aromatic compound, which can undergo various chemical reactions such as electrophilic substitution.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it is believed to have low toxicity and is not considered to be harmful to human health.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Sec-butyl-4-iodo-benzene in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that it may not be suitable for certain reactions, particularly those that require specific functional groups.
Future Directions
There are several future directions for research involving 1-Sec-butyl-4-iodo-benzene. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of its potential applications in various fields, such as medicine and materials science.
In conclusion, this compound is a chemical compound that has a wide range of applications in scientific research. Its unique properties and potential applications make it a valuable tool for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
1-Sec-butyl-4-iodo-benzene has a wide range of applications in scientific research. It is commonly used as a precursor in the synthesis of other compounds, particularly those that contain iodine atoms. It is also used as a reagent in various chemical reactions, such as Suzuki-Miyaura coupling reactions.
properties
IUPAC Name |
1-butan-2-yl-4-iodobenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13I/c1-3-8(2)9-4-6-10(11)7-5-9/h4-8H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFGPSMNPDYWIHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13I | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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